![molecular formula C16H27NO5 B2858133 3,3-Dimethyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.2]octane-4-carboxylic acid CAS No. 2248272-51-5](/img/structure/B2858133.png)
3,3-Dimethyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.2]octane-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,3-Dimethyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.2]octane-4-carboxylic acid is a useful research compound. Its molecular formula is C16H27NO5 and its molecular weight is 313.394. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
DABCO-Promoted Decarboxylative Acylation
1,4-Diazabicyclo[2.2.2]octane (DABCO) is effective in decarboxylative acylation of carboxylic acids with carbamic chlorides or alkyl carbonochloridates, leading to the synthesis of α-keto and α,β-unsaturated amides or esters. This process occurs without metal catalysts and includes a variety of carboxylic acids, yielding products in good to excellent yields (Zhang et al., 2017).
Chemical and Biological Oxidation Reactions
Chemical and biological oxidation of 1,8-cineole, a structure related to the chemical of interest, produces hydroxy, oxo, and acid derivatives. This research provides insight into the regio- and stereoselectivities obtained from this compound, with exhaustive compilation of physical properties and spectroscopic data, offering valuable information for analytical and synthetic methods (Azerad, 2014).
Mechanochemical Preparation of Adducts
The solid-state preparation of adducts (co-crystals and molecular salts) of DABCO with aromatic polycarboxylic acids showcases a method for modifying and improving the properties of chemical compounds through mechanochemical processes. This research underlines the versatility of DABCO in forming stable structures with various acids (Marivel et al., 2010).
Inhibition of Catecholamine Secretion
Compounds derived from Conyza canadensis (horseweed) have been found to inhibit catecholamine secretion, demonstrating potential therapeutic applications. These findings illustrate the pharmacological potential of structurally complex derivatives in modulating physiological processes (Ding et al., 2010).
Methoxycarbonylation of Alkynes
The methoxycarbonylation of alkynes catalyzed by palladium complexes, producing unsaturated esters or diesters, highlights an efficient synthetic route for creating valuable chemical intermediates. This process, including a methoxycarbonylation–isomerisation–methoxycarbonylation sequence, demonstrates the utility of these reactions in organic synthesis (Magro et al., 2010).
Properties
IUPAC Name |
3,3-dimethyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.2]octane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO5/c1-13(2,3)21-12(20)17-10-15-6-8-16(9-7-15,11(18)19)14(4,5)22-15/h6-10H2,1-5H3,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLXMCIYFQSPLPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2(CCC(O1)(CC2)CNC(=O)OC(C)(C)C)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.